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Compound of Interest

Compound Name: AT 1001

Cat. No.: B12068694 Get Quote

Disclaimer: The identifier "AT 1001" is not a standard chemical name. Based on available

safety data sheets, this guide assumes "AT 1001" refers to Acetylene, dissolved (CAS No. 74-

86-2). Acetylene is a highly flammable and unstable gas that requires strict adherence to safety

protocols to mitigate risks of fire and explosion.[1]

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling acetylene gas cylinders in a laboratory setting. It

includes procedural guidance on personal protective equipment (PPE), handling, storage, and

disposal.

Personal Protective Equipment (PPE)
When handling acetylene cylinders, it is crucial to use appropriate PPE to protect against

potential hazards such as flash fires, explosions, and high-pressure gas release.[2]
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Protection Type PPE Specification Standard Purpose

Eye Protection
Safety glasses with

side shields.
EN 166

To protect against

impact from debris in

case of unexpected

gas release.[3][4]

Hand Protection

Leather or other

heavy-duty, flame-

resistant work gloves.

Must be clean and

free of oil and grease.

EN 388

To protect hands

during cylinder

handling and from

potential flash burns.

[3][4]

Footwear
Safety footwear with

protective toecaps.
EN ISO 20345

To protect feet from

crushing injuries if a

cylinder falls.[4]

Body Protection

Flame-resistant and

anti-static overalls.

Clothing made of

natural fibers like

cotton is

recommended over

synthetic materials.[4]

[5]

EN ISO 14116, EN

ISO 1149-5

To protect the body

from flash fires and

prevent static

discharge that could

ignite the gas.[4]

Respiratory

Self-contained

breathing apparatus

(SCBA) may be

required in case of a

significant leak in a

confined space to

prevent asphyxiation.

NIOSH Approved

For emergency

situations involving

large releases in

poorly ventilated

areas.[6]
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Adherence to the following step-by-step procedures is mandatory for the safe use of acetylene

gas in a laboratory environment.

Receiving and Storing Cylinders
Inspect Cylinders Upon Receipt: Before accepting a cylinder, visually inspect it for any signs

of damage, such as heavy rust or pitting. Ensure the cylinder has a clear label identifying it

as acetylene and that the valve cap is securely in place.[7]

Transport with Care: Always use a cylinder cart to move acetylene cylinders. Never roll, drag,

or drop them. The cylinder must be secured to the cart with a chain or strap.[1][7]

Proper Storage:

Store cylinders in a designated, well-ventilated, and dry area, away from heat sources,

open flames, and sparks.[8][9][10]

Acetylene cylinders must always be stored in an upright position to prevent the acetone

solvent from leaking.[1][11]

Segregate acetylene cylinders from oxygen and other oxidizing gases by at least 20 feet

(6 meters) or by a fire-resistant wall at least 5 feet (1.5 meters) high.[1][12]

Ensure the storage area is marked with "No Smoking" signs.[10]

Operational Use in the Laboratory
Secure the Cylinder: Before use, securely fasten the acetylene cylinder in an upright position

to a stable object like a workbench or wall using chains or straps.[1][7]

Regulator and Equipment:

Use only regulators, gauges, and hoses specifically designed for acetylene service. Never

use equipment intended for other gases.[10]

Ensure a flashback arrestor is installed on the regulator.[10]
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Before attaching the regulator, briefly open and close the cylinder valve to clear any debris

from the outlet (this is known as "cracking").

Leak Testing: After attaching the regulator and all connections, perform a leak test using a

soapy water solution. Apply the solution to all connections and look for bubbles, which

indicate a leak. Never use a flame to test for leaks.[1][13]

Opening the Valve: Open the cylinder valve slowly and no more than one and a half turns.

Keep the cylinder wrench in place on the valve stem for quick shut-off in an emergency.[5]

Shutdown Procedure:

Close the cylinder valve completely.

Bleed the lines to release any trapped gas.

When the cylinder is not in use, the valve must be closed, and if it will be out of service for

an extended period, the regulator should be removed and the valve cap replaced.[7]

Emergency and Disposal Plans
Emergency Procedures
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Situation Action

Gas Leak (No Fire)

1. If safe to do so, close the cylinder valve.[14]

2. If the leak persists, move the cylinder to a

well-ventilated area outdoors, away from ignition

sources.[13] 3. Ventilate the area of the leak.[3]

4. Post warning signs to prevent others from

entering the area.[13] 5. Contact your

institution's safety office and the gas supplier.

[14]

Fire

1. If the cylinder itself is on fire, immediately

evacuate the area and activate the fire alarm.

[14] 2. Call emergency services and inform them

that an acetylene cylinder is involved.[15] 3. If a

small fire is near the cylinder, and you are

trained to do so, use a dry chemical or CO2 fire

extinguisher to put out the surrounding fire, then

attempt to close the cylinder valve.[14] 4. If the

cylinder has been exposed to fire, it may be

undergoing internal decomposition. Cool the

cylinder with a water spray from a safe distance

for at least an hour. Do not move the cylinder

until it has cooled completely.[9]

Disposal Plan
Empty Cylinders: Even "empty" acetylene cylinders contain residual gas and acetone and

should be handled with the same care as full cylinders.[14]

Return to Supplier: The primary and recommended method of disposal is to return the

cylinder to the gas supplier from whom it was purchased. They have the proper facilities to

handle and refill or decommission the cylinders.

Specialized Waste Disposal: If returning to the supplier is not possible, contact a certified

hazardous waste disposal company that handles pressurized gas cylinders.[16] Never

dispose of acetylene cylinders in regular trash or as scrap metal.[17]
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Caption: Workflow for the safe handling of acetylene gas cylinders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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